Lipophilicity Advantage for Membrane Permeation
The computed LogP of 2‑Methyl‑2‑[4‑(propan‑2‑yl)‑1,3‑thiazol‑2‑yl]propan‑1‑amine is 2.50, compared with a calculated LogP of approximately 0.7 for the unsubstituted thiazole analog 2‑methyl‑1‑(thiazol‑2‑yl)propan‑2‑amine (CAS 1017251‑48‑7) . The 1.8‑unit increase in LogP is driven by the 4‑isopropyl substituent and confers substantially higher predicted passive membrane permeability, a critical parameter for intracellular target engagement.
| Evidence Dimension | Computed octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | 2.50 (XLogP3‑AA method) |
| Comparator Or Baseline | 2‑Methyl‑1‑(thiazol‑2‑yl)propan‑2‑amine: ~0.7 (estimated by structural analogy) |
| Quantified Difference | +1.8 LogP units (approximately 63‑fold higher predicted partition coefficient) |
| Conditions | Computed using XLogP3 algorithm; source: Leyan product datasheet for target compound; analog LogP estimated from PubChem data for structurally related thiazole amines |
Why This Matters
A 1.8‑unit higher LogP translates to an approximately 63‑fold increase in predicted membrane partitioning, making the target compound markedly more suitable for programmes requiring intracellular target access or blood–brain barrier penetration.
